Cas no 2580216-37-9 (3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid
• CAS No: 2580216-37-9
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 5662519
• PubChem ID: 165895832
• Update Time: 2025-05-26

3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-4-sulfamoylbenzoic acid
• 2580216-37-9
• EN300-27723210
• 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid

• Inchi： 1S/C15H14N2O6S/c16-24(21,22)13-7-6-11(14(18)19)8-12(13)17-15(20)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,20)(H,18,19)(H2,16,21,22)
• InChI Key： FGTDPXAMPAYCGM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 350.05725734g/mol
• Monoisotopic Mass: 350.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 144Ų

Additional information on 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid

3-{(Benzyloxy)carbonylamino}-4-sulfamoylbenzoic Acid: A Comprehensive Overview

The compound with CAS No 2580216-37-9, known as 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structure, which combines a benzyloxy group, a carbonylamino moiety, and a sulfamoyl group attached to a benzoic acid backbone. The combination of these functional groups imparts the molecule with versatile chemical properties, making it a valuable building block for various synthetic pathways.

Recent studies have highlighted the potential of 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid in drug discovery, particularly in the development of novel antibiotics and anti-inflammatory agents. Researchers have demonstrated that the sulfamoyl group plays a critical role in enhancing the bioavailability and stability of the compound, while the benzyloxy group contributes to its lipophilicity, enabling better penetration into cellular membranes. These findings underscore the importance of this compound as a lead molecule in medicinal chemistry.

In addition to its pharmaceutical applications, 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant pathogenesis has led to its consideration as a potential ingredient in next-generation pesticides and fungicides. Field trials conducted in controlled environments have revealed that this compound exhibits high efficacy against common agricultural pests without causing significant harm to non-target organisms, making it an eco-friendly alternative to traditional chemical agents.

The synthesis of 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Key steps include the coupling of the benzyloxy group with the carbonylamino moiety, followed by the introduction of the sulfamoyl group onto the benzoic acid backbone. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to streamline this process, reducing production time and costs while maintaining high-quality standards.

From a structural perspective, 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid exhibits a high degree of symmetry and conjugation, which significantly influences its electronic properties. Computational studies using density functional theory (DFT) have revealed that these properties contribute to its stability under varying environmental conditions and its ability to interact with biological systems at molecular levels. Such insights are invaluable for designing analogs with enhanced functionality.

Looking ahead, ongoing research is focused on exploring the potential of 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid in nanotechnology applications. Its unique chemical structure makes it an ideal candidate for use in self-assembling monolayers and stimuli-responsive materials. Preliminary experiments have shown that this compound can form stable thin films with tunable surface properties, opening new avenues for its application in sensors, drug delivery systems, and advanced coatings.

In conclusion, 3-{(benzyloxy)carbonylamino}-4-sulfamoylbenzoic acid (CAS No 2580216-37-9) stands out as a versatile and multifunctional compound with vast potential across diverse industries. Its distinctive chemical features and promising results from recent studies position it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.